Cas no 658683-16-0 (7-Chloroisoindolin-1-one)

• Product Name: 7-Chloroisoindolin-1-one
• CAS No: 658683-16-0
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD09701288
• CID: 1040538
• PubChem ID: 22136835
• Update Time: 2025-10-31

7-Chloroisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloroisoindolin-1-one
• 7-Chloro-2,3-dihydro-isoindol-1-one
• 7-chloro-2,3-dihydroisoindol-1-one
• EN300-2995455
• Z1198221040
• FT-0747375
• Y10069
• MFCD09701288
• DTXSID10622752
• 1H-ISOINDOL-1-ONE, 7-CHLORO-2,3-DIHYDRO-
• A867580
• 7-Chloro-2,3-dihydro-1H-isoindol-1-one
• VINJECBDFXCRNA-UHFFFAOYSA-N
• 658683-16-0
• MB07456
• AKOS006331850
• 7-CHLORO-1-ISOINDOLINONE
• SCHEMBL6094925
• CS-0213542
• SY057490
• DB-073671

• MDL： MFCD09701288
• Inchi： 1S/C8H6ClNO/c9-6-3-1-2-5-4-10-8(11)7(5)6/h1-3H,4H2,(H,10,11)
• InChI Key： VINJECBDFXCRNA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(NC2)=O

Computed Properties

• Exact Mass: 167.01388
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Boiling Point: 436.2±45.0℃ at 760 mmHg
• PSA: 29.1

Additional information on 7-Chloroisoindolin-1-one

7-Chloroisoindolin-1-one: A Comprehensive Overview

7-Chloroisoindolin-1-one (CAS No. 658683-16-0) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The isoindoline core of this molecule is a bicyclic structure consisting of a benzene ring fused to a pyrrolidone ring, with a chlorine atom substituted at the 7th position. This substitution pattern imparts unique chemical and physical properties to the compound, making it a valuable subject for both academic and industrial investigations.

The synthesis of 7-Chloroisoindolin-1-one involves various methodologies, including condensation reactions, cyclization processes, and substitution reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

One of the most notable applications of 7-Chloroisoindolin-1-one lies in its role as an intermediate in the synthesis of bioactive molecules. Its structural versatility allows it to serve as a building block for constructing complex heterocyclic compounds with potential therapeutic effects. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory, antitumor, and antimicrobial activities. These findings underscore its importance in drug discovery efforts, particularly in the development of novel therapeutics targeting chronic diseases.

Moreover, 7-Chloroisoindolin-1-one has been investigated for its potential as a ligand in metalloorganic chemistry. The nitrogen atom within its structure can coordinate with metal ions, making it a promising candidate for catalytic applications. Recent research has highlighted its ability to act as a chelating agent in transition metal-catalyzed reactions, such as cross-coupling reactions and enantioselective syntheses. These applications further expand its utility beyond traditional organic synthesis into areas like materials science and green chemistry.

In terms of physical properties, 7-Chloroisoindolin-1-one is characterized by its melting point, solubility profile, and spectroscopic features. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system within the isoindoline framework, which is indicative of its electronic structure. Additionally, NMR spectroscopy provides insights into its molecular conformation and intermolecular interactions, which are critical for understanding its reactivity and stability under various conditions.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize 7-Chloroisoindolin-1-one with high precision. These methods ensure accurate determination of purity and structural integrity, which are essential for maintaining quality control in pharmaceutical manufacturing processes.

Looking ahead, the continued exploration of 7-Chloroisoindolin-1-one is expected to yield further insights into its potential applications across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in advancing both fundamental research and industrial innovations. As new synthetic strategies and analytical tools emerge, the understanding and utilization of this compound will undoubtedly expand, contributing to the broader advancement of chemical science.